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The table below summarizes the key physicochemical properties of Aloenin A (CAS 38412-46-3) [1] [2] [3].

Property Value

CAS Number 38412-46-3

Molecular Formula C₁₉H₂₂O₁₀

Molecular Weight 410.37 g/mol

Melting Point 145°C

Density ~1.56 g/cm³

Boiling Point 787.8 ± 60.0 °C (Predicted)

Flash Point 282.2 °C

Solubility Soluble in DMSO, acetone, chloroform, dichloromethane, and ethyl acetate [1].

Storage Condition -20°C [1] [3]
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For researchers aiming to identify, quantify, or extract aloenin, here are key experimental approaches.

Analysis Workflow: A typical analytical process for aloenin from plant material involves extraction,
purification, and instrumental analysis [4]. You can adapt this general workflow for your specific

research needs.
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Chromatographic Separation and Quantification: Micellar Electrokinetic Chromatography

(MEKC) can separate and determine aloenin content in Aloe species [3]. High-Performance Liquid

Chromatography (HPLC) coupled with mass spectrometry is another powerful method [5]. A

validated method for aloin analysis using HPLC with UV detection can achieve low detection limits

[6].
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Extraction Protocol: To optimize aloenin recovery from Aloe vera rind, use aqueous propylene

glycol as a green and effective solvent [4]. Key optimized parameters include:

Temperature: 81 °C
Time: 51 minutes

Solid/Liquid Ratio: Up to 40 g/L (increasing ratio linearly improves yield) [4]

Commercial Availability and Research Context

Aloenin A is available from several biochemical suppliers [1]. Prices vary significantly based on quantity

and purity.

Aloenin is recognized for its potent peroxyl radical-scavenging activities and shows moderate inhibitory

activity on β-secretase (BACE), indicating potential relevance in oxidative stress and neurological research

[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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